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Compound of Interest

Compound Name: Kif18A-IN-6

Cat. No.: B10857289 Get Quote

Kif18A-IN-6 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage, handling, and use of

Kif18A-IN-6.

Frequently Asked Questions (FAQs)
Q1: How should I store Kif18A-IN-6 upon arrival?

A: Upon arrival, Kif18A-IN-6 powder should be stored at -20°C for up to 3 years.[1] For long-

term storage of stock solutions, it is recommended to store them at -80°C.[2][3][4]

Q2: What are the recommended storage conditions for Kif18A-IN-6 stock solutions?

A: Prepared stock solutions of Kif18A-IN-6 should be aliquoted to avoid repeated freeze-thaw

cycles.[3][4] Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2]

[3][4]

Q3: How do I dissolve Kif18A-IN-6?

A: Kif18A-IN-6 is soluble in DMSO.[1][2][5] For in vitro experiments, you can prepare a stock

solution in DMSO at a concentration of up to 125 mg/mL (223.32 mM).[1][2][5] It is

recommended to use ultrasonic treatment to aid dissolution.[1][2][5] Due to the hygroscopic

nature of DMSO, it is advisable to use a newly opened bottle.[2]
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Q4: I see precipitation in my stock solution after thawing. What should I do?

A: If you observe precipitation after thawing your stock solution, you can warm the solution

and/or use sonication to help redissolve the compound.[2] To prevent this, ensure the

compound is fully dissolved initially and consider storing it in smaller aliquots to minimize

temperature fluctuations.

Q5: What is the stability of Kif18A-IN-6 in its powdered form?

A: In its powdered form, Kif18A-IN-6 is stable for up to 3 years when stored at -20°C.[1]

Q6: How should I prepare Kif18A-IN-6 for in vivo experiments?

A: For in vivo studies, a common formulation involves a two-step solvent addition. First,

dissolve the compound in 10% DMSO, and then add 90% corn oil to the solution.[1] It is

recommended to prepare this working solution fresh on the day of use.[2]

Q7: What is the mechanism of action of Kif18A-IN-6?

A: Kif18A-IN-6 is an orally active inhibitor of the mitotic kinesin Kif18A.[2][4][5][6][7][8][9][10] It

specifically targets the microtubule-dependent ATPase activity of Kif18A, which is crucial for

regulating chromosome alignment during mitosis.[1][2][4][5][7][8] Inhibition of Kif18A leads to

mitotic arrest and cell death, particularly in chromosomally unstable cancer cells.[11][12][13]

Quantitative Data Summary
Chemical Properties of Kif18A-IN-6

Property Value Reference

CAS Number 2914879-10-8 [1][2]

Molecular Formula C28H37N3O5S2 [1]

Molecular Weight 559.74 g/mol [1][5]

Appearance Solid [6]

Recommended Storage Conditions
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Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [1]

In Solvent -80°C 6 months [1][2][3][4]

-20°C 1 month [1][2][3][4]

Solubility Data
Solvent Concentration Notes Reference

DMSO
125 mg/mL (223.32

mM)

Ultrasonic treatment

may be needed.
[1][2][5]

In Vivo Formulation
≥ 2.08 mg/mL (3.72

mM)

10% DMSO + 90%

corn oil
[1]

In Vitro and In Vivo Efficacy
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Parameter Value Cell Line/Model Reference

IC50 (ATPase Activity) 0.016 µM

KIF18A microtubule-

dependent ATPase

activity

[1][2][5][7][8][9]

IC50 (Cell Viability) 0.0040 µM JIMT-1 [1][2]

0.0051 µM HCC-15 [1][2]

0.0051 µM NIH-OVCAR3 [1][2]

Tumor Growth

Inhibition
61 ± 10%

HCC15 and OVCAR3

mouse models (10

mg/kg)

[2]

89 ± 7%

HCC15 and OVCAR3

mouse models (30

mg/kg)

[2]

94 ± 5%

HCC15 and OVCAR3

mouse models (60

mg/kg)

[2]

Experimental Protocols
Preparation of Stock Solutions

Weighing: Carefully weigh the desired amount of Kif18A-IN-6 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of newly opened DMSO to achieve the desired

stock concentration (e.g., for a 10 mM stock solution, add 178.65 µL of DMSO to 1 mg of

Kif18A-IN-6).

Dissolution: Vortex the solution and use an ultrasonic bath to ensure complete dissolution.[1]

[2][5]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials.
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[1][2][3][4]

In Vitro Cell Viability Assay
Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Preparation: Prepare serial dilutions of the Kif18A-IN-6 stock solution in the

appropriate cell culture medium.

Treatment: Remove the old medium from the wells and add the medium containing the

different concentrations of Kif18A-IN-6. Include a DMSO-only control.

Incubation: Incubate the plate for the desired duration (e.g., 7 days).[1][2]

Viability Assessment: Use a standard cell viability reagent (e.g., CellTiter-Glo®, MTS)

according to the manufacturer's instructions to measure cell viability.

Data Analysis: Calculate the IC50 value by plotting the cell viability against the log of the

inhibitor concentration.

In Vivo Formulation Preparation
Initial Dissolution: Dissolve the required amount of Kif18A-IN-6 in DMSO to make up 10% of

the final volume.

Addition of Vehicle: Add corn oil to the DMSO solution to make up the remaining 90% of the

final volume.[1]

Homogenization: Vortex or sonicate the mixture to ensure a clear and homogenous solution.

Administration: This formulation is suitable for oral administration (p.o.).[2] It is crucial to

prepare this formulation fresh on the day of the experiment.[2]
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Caption: KIF18A signaling pathway during mitosis and inhibition by Kif18A-IN-6.
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Caption: Experimental workflow for an in vitro cell viability assay using Kif18A-IN-6.
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Caption: Troubleshooting guide for common issues with Kif18A-IN-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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